N-(2-(5-(4-bromobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-(4-chlorophenoxy)-2-methylpropanamide

• IUPAC Name: N-[2-[5-[(4-bromophenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-2-(4-chlorophenoxy)-2-methylpropanamide
• InChI: InChI=1S/C24H23BrClN5O3/c1-24(2,34-19-9-7-18(26)8-10-19)23(33)27-11-12-31-21-20(13-29-31)22(32)30(15-28-21)14-16-3-5-17(25)6-4-16/h3-10,13,15H,11-12,14H2,1-2H3,(H,27,33)
• InChI Key: LRBIIOFBRKXAKQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)NCCN1C2=C(C=N1)C(=O)N(C=N2)CC3=CC=C(C=C3)Br)OC4=CC=C(C=C4)Cl
• Molecular Formula: C24H23BrClN5O3
• Molecular Weight: 544.8 g/mol

Description

N-(2-(5-(4-bromobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-(4-chlorophenoxy)-2-methylpropanamide is a useful research compound. Its molecular formula is C24H23BrClN5O3 and its molecular weight is 544.83. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer and Anti-inflammatory Agents

Pyrazolo[3,4-d]pyrimidine derivatives have been synthesized and evaluated for their potential as anticancer and anti-inflammatory agents. These compounds exhibit promising cytotoxic activity against various cancer cell lines, including HCT-116 and MCF-7, and also show significant 5-lipoxygenase inhibition, which is a key target in the development of anti-inflammatory drugs (Rahmouni et al., 2016). Such findings underline the importance of this class of compounds in the search for new therapeutic agents with potential applications in cancer and inflammation-related diseases.

Antimicrobial Activity

Another critical area of research application for pyrazolo[3,4-d]pyrimidine derivatives is their antimicrobial activity. These compounds have been synthesized and tested against various bacterial strains, showing good to excellent antimicrobial properties. This suggests their potential utility in developing new antibiotics to combat resistant microbial strains, addressing one of the significant challenges in modern medicine (Abunada et al., 2008).

Antiviral and Antitumor Properties

The synthesis and biological evaluation of pyrazolo[3,4-d]pyrimidine ribonucleosides have demonstrated significant activity against measles in vitro and moderate antitumor activity against leukemia cell lines. These findings highlight the potential of pyrazolo[3,4-d]pyrimidine derivatives in developing new antiviral and antitumor therapies, offering hope for the treatment of viral infections and cancer (Petrie et al., 1985).